Cas no 1804829-29-5 (2-Hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-Hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804829-29-5
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4833336
• Update Time: 2025-05-20

2-Hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-4(14)2-1-3(18-7(9,10)11)5(13(16)17)12-6(2)15/h1H,(H,12,15)
• InChI Key： ZZWMUQKZWWABFH-UHFFFAOYSA-N
• SMILES： ClC(C1C(NC(=C(C=1)OC(F)(F)F)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• XLogP3: 1.9
• Topological Polar Surface Area: 101

Additional information on 2-Hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride

The compound 2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride, with CAS No. 1804829-29-5, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and carbonyl chloride groups. These functional groups impart the molecule with a wide range of chemical reactivity and biological activity, making it a valuable precursor in the synthesis of various bioactive compounds.

The synthesis of 2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride typically involves multi-step organic reactions, often utilizing advanced techniques such as Friedel-Crafts acylation and nitration. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, which are critical for its application in drug discovery and material development. The presence of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the pyridine ring, making it highly reactive in various coupling reactions.

One of the most promising applications of this compound is in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for creating bioisosteres and pharmacophores that mimic the activity of existing drugs but with improved pharmacokinetic profiles. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, 2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride has shown potential in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and as a precursor for advanced materials such as metal-organic frameworks (MOFs). Recent research in Nature Communications highlights its role in creating MOFs with enhanced porosity and stability, which could be utilized in gas storage and separation technologies.

The toxicity profile of this compound is another area of active research. While it exhibits significant biological activity, its potential cytotoxicity and environmental impact must be carefully evaluated. Studies conducted by the European Chemicals Agency (ECHA) suggest that proper handling and disposal protocols are essential to mitigate risks associated with its use in industrial settings.

Looking ahead, the development of green chemistry methods for synthesizing 2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride is expected to gain momentum. Researchers are exploring catalysts derived from renewable resources and solvent systems that minimize environmental impact. These advancements will not only enhance the sustainability of its production but also pave the way for broader applications across multiple industries.

In conclusion, 2-Hydroxy-6-Nitro-5-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity continue to unlock new possibilities in drug discovery, materials science, and catalysis. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.